2-(7,8-dimethoxy-1-oxophthalazin-2(1H)-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C15H15N5O4S |
|---|---|
Molecular Weight |
361.4 g/mol |
IUPAC Name |
2-(7,8-dimethoxy-1-oxophthalazin-2-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide |
InChI |
InChI=1S/C15H15N5O4S/c1-8-18-19-15(25-8)17-11(21)7-20-14(22)12-9(6-16-20)4-5-10(23-2)13(12)24-3/h4-6H,7H2,1-3H3,(H,17,19,21) |
InChI Key |
VLVUYIPHMSXHQT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NN=C(S1)NC(=O)CN2C(=O)C3=C(C=CC(=C3OC)OC)C=N2 |
Origin of Product |
United States |
Biological Activity
2-(7,8-dimethoxy-1-oxophthalazin-2(1H)-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a complex organic compound characterized by a phthalazinone core and a thiadiazole moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including antibacterial, antifungal, and anticancer properties.
- Molecular Formula : C18H21N5O4S
- Molecular Weight : 403.5 g/mol
- IUPAC Name : 2-(7,8-dimethoxy-1-oxophthalazin-2(1H)-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
The biological activity of this compound is largely attributed to its ability to interact with specific molecular targets such as enzymes and receptors. These interactions can modulate various biochemical pathways, leading to significant physiological effects. The unique combination of functional groups in the compound enhances its reactivity and biological efficacy compared to other similar compounds.
Antibacterial Activity
Research indicates that derivatives of thiadiazole compounds exhibit notable antibacterial properties. In vitro studies have shown that 2-(7,8-dimethoxy-1-oxophthalazin-2(1H)-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide demonstrates significant inhibitory effects against various bacterial strains. For instance, it has been evaluated against Xanthomonas axonopodis with promising results .
Antifungal Activity
In addition to antibacterial properties, this compound also shows antifungal activity. The mechanism may involve disruption of fungal cell wall synthesis or interference with metabolic pathways essential for fungal growth.
Anticancer Activity
The anticancer potential of this compound has been evaluated using various cancer cell lines, including MCF-7 (breast cancer) and HeLa (cervical cancer). Studies have reported that the compound exhibits cytotoxic effects with IC50 values indicating effective inhibition of cell proliferation. For example, certain derivatives showed IC50 values less than 50 μM against HeLa cells .
Case Studies
- Anticancer Evaluation : A study found that the presence of the thiadiazole nucleus significantly increased cytotoxicity against cancer cells compared to other azoles. The compound's structure allows for enhanced lipophilicity and interaction with biological targets .
- Antibacterial Screening : In a comparative analysis with other derivatives containing similar functional groups, this compound exhibited superior activity against Staphylococcus aureus and Escherichia coli, suggesting its potential as a lead compound in antibiotic development .
Data Tables
| Biological Activity | Tested Cell Line/Organism | IC50 (μM) | Effectiveness |
|---|---|---|---|
| Anticancer | MCF-7 | < 50 | High |
| Anticancer | HeLa | 29 | Moderate |
| Antibacterial | Xanthomonas axonopodis | Not specified | Significant |
| Antifungal | Various Fungi | Not specified | Significant |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Physicochemical Comparisons
The following table summarizes key structural features and physical properties of analogous compounds:
Key Observations:
Core Structure Influence: The target compound’s phthalazinone core distinguishes it from phenoxy- or oxadiazole-linked analogs (e.g., 5f, 4b).
This contrasts with compounds like 5e, which feature lipophilic chlorobenzylthio groups .
Thermal Stability : Compounds with sulfonamide or oxadiazole-thio linkers (e.g., 4b) exhibit significantly higher melting points (>300°C) due to strong intermolecular hydrogen bonding, whereas thiadiazole derivatives with alkyl/aryl substituents (e.g., 5f) melt at lower temperatures (135–170°C) .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
